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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-methoxybenzaldehyde is a substituted aromatic aldehyde that serves as a crucial
intermediate in the synthesis of a wide array of organic compounds. Its utility is particularly
notable in the development of pharmaceuticals, agrochemicals, and fluorescent probes.[1] The
presence of three distinct functional groups—an aldehyde, a methoxy group, and a bromine
atom—on the benzene ring imparts a unique reactivity profile, making it a versatile building
block for constructing complex molecular architectures.[1] This guide provides an in-depth
analysis of the structural elucidation of 3-Bromo-4-methoxybenzaldehyde, detailing the
physicochemical properties, spectroscopic characterization, and synthetic methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-4-methoxybenzaldehyde is
presented in the table below. These properties are fundamental for its handling,
characterization, and application in various synthetic protocols.
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Property Value Reference(s)

Molecular Formula CsH7BrO:z [2][3]

Molecular Weight 215.04 g/mol [2][3]

Appearance Cream to pale brown powder [4]

Melting Point 51-54 °C [51[6]
3-bromo-4-

IUPAC Name [2]
methoxybenzaldehyde

CAS Number 34841-06-0 [2][3]

SMILES COC1=C(C=C(C=C1)C=0)Br [2][5]
QMPNFQLVIGPNEI-

InChl Key [2][3]

UHFFFAOYSA-N

Synthesis of 3-Bromo-4-methoxybenzaldehyde

One common method for the synthesis of 3-Bromo-4-methoxybenzaldehyde involves the
bromination of 4-methoxybenzaldehyde (p-anisaldehyde). A detailed experimental protocol for
a similar reaction, the bromination of 4-hydroxybenzaldehyde, suggests that the reaction can
be carried out using bromine in the presence of a suitable solvent.[7] Another method involves
the methylation of 3-bromo-4-hydroxybenzaldehyde.[6]

A representative synthetic pathway is the direct bromination of p-anisaldehyde.
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Reactants Reaction Conditions
p-Anisaldehyde Bromine (Br2) Acetic Acid
1. 2. 3.
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3-Bromo-4-methoxybenzaldehyde
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Data Analysis and Interpretation
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Proposed Structure:
3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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